Cas no 28749-63-5 (1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?))

1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?) Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,sodium salt (1:?)
• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methyle...
• 1(3H)-Isobenzofuranone,3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-,
• THYMOLPHTHALEIN MONOPHOSPHATE DISODIUM SALT
• Sodium thymolphthalein monophosphate.
• Thymolphthalein monophosphate hydrate disodium salt
• THYMOLPHTHALEIN MONOPHOSPHATE SODIUM SALT
• THYMOLPHTHALEIN MONOPHOSPHORIC ACID,DISODIUM SALT
• Thymolphthalein monophosphoric acid,disodium salt,pure
• Tmp(ThymolphthaleinMonophosphate),DisodiumSalt
• TMP,DISODIUM SALT
• TMP,disodium salt Thymolphthalein monophosphoric acid,disodium salt
• 1(3H)-Isobenzofuranone, 3-(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-3-(2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl)-, sodium salt (1:2)
• disodium;[4-[1-(4-hydroxy-2-methyl-5-propan-2-ylphenyl)-3-oxo-2-benzofuran-1-yl]-5-methyl-2-propan-2-ylphenyl] phosphate
• sodium 4-(1-(4-hydroxy-5-isopropyl-2-methylphenyl)-3-oxo-1,3-dihydroisobenzofuran-1-yl)-2-isopropyl-5-methylphenyl phosphate
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, sodium salt (1:2)
• 1(3H)-Isobenzofuranone, 3-(4-hydroxy-2-methyl-5-(1-methylethyl)phenyl)-3-(2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl)-, disodium salt
• DTXSID90890917
• 62796-27-4
• 28749-63-5
• EINECS 263-733-7
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, sodium salt
• AKOS024371026
• Thymolphthalein monophosphate, sodium salt
• FT-0638804
• NS00088520
• Thymolphthalein monophosphoric acid disodium salt
• 1(3H)-Isobenzofuranone, 3-[4-hydroxy-2-methyl-5-(1-methylethyl)phenyl]-3-[2-methyl-5-(1-methylethyl)-4-(phosphonooxy)phenyl]-, disodium salt
• J-004927
• Thymolphthalein phosphate, disodium salt
• THYMOLPHTHALEIN MONOPHOSPHATE DISODIUM*A PPROX. 98%
• Disodium 4-(3-(4-hydroxy-5-isopropyl-o-tolyl)-1-oxo-3H-isobenzofuran-3-yl)-6-isopropyl-m-tolyl phosphate
• Thymolphthalein monophosphate, disodium salt
• DB-047449
• +Expand

• MDL： MFCD00005908
• InChIKey： SQUIXVJVXGLUIW-UHFFFAOYSA-L
• Inchi： InChI=1S/C28H31O7P.2Na/c1-15(2)20-13-23(17(5)11-25(20)29)28(22-10-8-7-9-19(22)27(30)34-28)24-14-21(16(3)4)26(12-18(24)6)35-36(31,32)33;;/h7-16,29H,1-6H3,(H2,31,32,33);;/q;2*+1/p-2
• SMILES： CC(C)C1=CC(=C(C)C=C1[O-])C2(C3=CC=CC=C3C(=O)O2)C4=C(C)C=C(C(=C4)C(C)C)OP(=O)(O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 554.14500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 510.18074
• Heavy Atom Count: 38
• Complexity: 852
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 116

Experimental Properties

• LogP: 7.06600
• PSA: 128.76000
• Boiling Point: 667.1°Cat760mmHg
• Flash Point: 357.3°C
• Color/Form: Beige to yellow crystal powder
• Solubility: Not determined
• Density: 1.306